Cas no 431046-00-3 (Benzenesulfonyl chloride, 2-chloro-3,5-difluoro-)

Benzenesulfonyl chloride, 2-chloro-3,5-difluoro- structure
431046-00-3 structure
Product Name:Benzenesulfonyl chloride, 2-chloro-3,5-difluoro-
CAS No:431046-00-3
MF:C6H2Cl2F2O2S
MW:247.046685695648
CID:3985796
PubChem ID:17978400
Update Time:2025-04-22

Benzenesulfonyl chloride, 2-chloro-3,5-difluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonyl chloride, 2-chloro-3,5-difluoro-
    • AKOS006333431
    • SCHEMBL5704870
    • 431046-00-3
    • 2-Chloro-3,5-difluorobenzenesulfonyl chloride
    • LEBUUXDRJSXXQV-UHFFFAOYSA-N
    • 2-Chloro-3,5-difluorobenzenesulfonylchloride
    • Inchi: 1S/C6H2Cl2F2O2S/c7-6-4(10)1-3(9)2-5(6)13(8,11)12/h1-2H
    • InChI Key: LEBUUXDRJSXXQV-UHFFFAOYSA-N
    • SMILES: C1(S(Cl)(=O)=O)=CC(F)=CC(F)=C1Cl

Computed Properties

  • Exact Mass: 245.9120622Da
  • Monoisotopic Mass: 245.9120622Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 42.5Ų
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